16-[2-(3,4-Dimethoxyphenyl)ethyl]-12,18-dioxa-16-azapentacyclo[11.8.0.0^{2,11}.0^{4,9}.0^{14,19}]henicosa-1(13),2(11),4(9),5,7,14(19),20-heptaene-3,10-dione

• IUPAC Name: 16-[2-(3,4-dimethoxyphenyl)ethyl]-12,18-dioxa-16-azapentacyclo[11.8.0.02,11.04,9.014,19]henicosa-1(13),2(11),4,6,8,14(19),20-heptaene-3,10-dione
• InChI: InChI=1S/C28H23NO6/c1-32-22-9-7-16(13-23(22)33-2)11-12-29-14-20-21(34-15-29)10-8-19-24-25(30)17-5-3-4-6-18(17)26(31)28(24)35-27(19)20/h3-10,13H,11-12,14-15H2,1-2H3
• InChI Key: KXOFUAPXYGSWQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2CC3=C(C=CC4=C3OC5=C4C(=O)C6=CC=CC=C6C5=O)OC2)OC
• Molecular Formula: C28H23NO6
• Molecular Weight: 469.5 g/mol

Description

16-[2-(3,4-Dimethoxyphenyl)ethyl]-12,18-dioxa-16-azapentacyclo[11.8.0.0^{2,11}.0^{4,9}.0^{14,19}]henicosa-1(13),2(11),4(9),5,7,14(19),20-heptaene-3,10-dione is a useful research compound. Its molecular formula is C28H23NO6 and its molecular weight is 469.493. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : This compound is part of a group that can be synthesized through various chemical reactions involving macrocyclic polyether-diester ligands and pyridine subcyclic units (Bradshaw et al., 1978).
• Crystal Structure Details : Studies have detailed the crystal structure of similar compounds, providing insights into their molecular geometry and bonding characteristics (Sun et al., 2012).

Chemical Properties and Reactions

• Conformationally Restricted Dopamine Analogues : The compound falls within a category used for the synthesis of bridged 3-benzazepine derivatives, acting as dopamine analogues (Gentles et al., 1991).
• Aza-Diels-Alder Reactions : It is related to derivatives synthesized through Aza-Diels-Alder reactions in aqueous solutions, indicating its potential use in creating complex organic structures (Waldmann & Braun, 1991).

Potential Applications

• Pesticidal Activity : Similar compounds have been synthesized and tested for pesticidal activities, hinting at possible applications in agriculture (Pyrko, 2022).
• Antimicrobial Properties : Research has explored the antimicrobial activity of related compounds, suggesting potential medical or pharmaceutical applications (Ghorab et al., 2017).